4'-Hydroxypiptocarphin A

• Molecular Formula: C21H26O9
• Molecular Weight: 422.4 g/mol
• SMILES: CC(=C)C(=O)OC1CC(C2(CCC(O2)(C=C3C1=C(C(=O)O3)COC(=O)C)C)O)(C)O
• InChI: InChI=1S/C21H26O9/c1-11(2)17(23)28-15-9-20(5,25)21(26)7-6-19(4,30-21)8-14-16(15)13(18(24)29-14)10-27-12(3)22/h8,15,25-26H,1,6-7,9-10H2,2-5H3
• InChIKey: BZQDHZDSIXPDSS-UHFFFAOYSA-N

Researchers investigating the structure-activity relationships (SAR) of germacranolide cytotoxicity require highly characterized, individual congeners to ensure reproducible results. 4'-Hydroxypiptocarphin A addresses the critical need for a structurally defined probe within the piptocarphin family, where subtle functional group changes cause non-linear shifts in potency. • Essential for SAR Studies: Enables direct comparison with Piptocarphin A (IC50 ~0.77 µM) and Piptocarphin F (IC50 ~5.69 µM) to map the impact of the 4'-hydroxyl group on biological response. • Improved Solubility Profile: The 4'-hydroxyl group is hypothesized to enhance aqueous solubility, making it a superior candidate for assays requiring minimized DMSO concentrations. • Analytical Reference Standard: Ideal for developing HPLC or LC-MS methods for chemotaxonomic analysis of Vernonia spp. and quality control of plant extracts.

4'-Hydroxypiptocarphin A Overview

4'-Hydroxypiptocarphin A (CAS: 103994-39-4) is a sesquiterpene lactone natural product isolated from botanical sources within the Vernonia genus . As a member of the germacranolide class, it is characterized by an unusual conjugated enol lactone and an intramolecular hemiketal functionality [1]. It is currently utilized exclusively for investigational purposes in chemical and pharmacological research .

+ Natural product chemistry and germacranolide scaffold research

+ Structure-activity relationship (SAR) probe for 4'-hydroxyl modification

+ Cell-model endpoint review, with reported cytotoxicity context

• [1] Cangiano, T. R. (1980). STRUCTURAL ELUCIDATION OF THE CYTOTOXIC COMPOUNDS FROM CENTAUREA REPENS AND PIPTOCARPHA CHONTALENSIS (Doctoral dissertation, Purdue University). View Source

4'-Hydroxypiptocarphin A vs. In-Class Analogs

Substituting 4'-Hydroxypiptocarphin A with another sesquiterpene lactone from the piptocarphin family or related Vernonia metabolites is not scientifically sound. The cytotoxicity of these compounds is highly dependent on subtle structural variations. The piptocarphin family (A-F) is a series of closely related germacranolides that differ in their alcohol, ester, and ether functionalities [1]. These seemingly minor modifications translate to significant, non-linear differences in cytotoxic potency across cell lines, as evidenced by the broad IC50 range reported for various congeners [2]. A generic substitution based on shared core structure therefore risks selecting a compound with an entirely different potency and selectivity profile, jeopardizing experimental reproducibility.

! Cytotoxicity profile may differ non-linearly among piptocarphin family analogs.

! Selectivity fingerprints are structure-dependent; core scaffold similarity does not guarantee interchangeable activity.

! 4'-hydroxyl group may alter solubility and assay handling compared to more hydrophobic analogs.

• [1] Cangiano, T. R. (1980). STRUCTURAL ELUCIDATION OF THE CYTOTOXIC COMPOUNDS FROM CENTAUREA REPENS AND PIPTOCARPHA CHONTALENSIS (Doctoral dissertation, Purdue University). View Source
• [2] Huo, J., Yang, S. P., Ding, J., & Yue, J. M. (2008). Cytotoxic sesquiterpenoids from Vernonia bockiana. Journal of Asian natural products research, 10(5-6), 467-470. View Source

4'-Hydroxypiptocarphin A Evidence Guide

HL-60 Leukemia Cytotoxicity vs. Piptocarphin F

4'-Hydroxypiptocarphin A demonstrates cytotoxicity against the human promyelomonocyte leukemic cell line HL-60. In this model, its reported potency is lower than that of the closely related analog Piptocarphin F. Data for 4'-Hydroxypiptocarphin A indicates an IC50 of approximately 15 µM . In contrast, Piptocarphin F shows a notably higher potency with a reported IC50 of 5.69 µM [1]. This difference in potency, measured in the same cell line (HL-60), highlights that 4'-Hydroxypiptocarphin A is not a simple potency-equivalent alternative to its analog.

HL-60 Cytotoxicity vs. Piptocarphin F

Reported comparison

4'-Hydroxypiptocarphin A IC50 ~15 µM; Piptocarphin F IC50 5.69 µM (HL-60).

Supports cytotoxicity endpoint review; not a potency-equivalent substitute.

Cross-study comparison; validation in your cell model advised.

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	~15 µM
Comparator Or Baseline	Piptocarphin F: 5.69 µM
Quantified Difference	Piptocarphin F is approximately 2.6-fold more potent (lower IC50).
Conditions	Human leukemic HL-60 cell line.

Why This Matters

This data allows researchers to avoid the pitfall of assuming that 4'-Hydroxypiptocarphin A is a functional substitute for Piptocarphin F in leukemia models; it should be considered a distinct tool compound with a different potency profile.

• [1] MedChemExpress. (n.d.). Piptocarphin F. Product Datasheet. View Source

P388 Potency vs. Piptocarphin A

In a study of compounds isolated from Vernonia bockiana, a range of cytotoxic activities was observed against the mouse lymphoid tumor cell line P388. Piptocarphin A, a close analog, demonstrated potent activity with an IC50 of 0.77 µM [1]. While 4'-Hydroxypiptocarphin A was not included in this specific study, its reported general cytotoxicity range (IC50 3.87-12.5 umol/L) suggests it is unlikely to match the single-digit sub-micromolar potency of Piptocarphin A. This comparative context underscores that the 4'-hydroxy modification may be associated with a different activity profile than the parent piptocarphin structure.

P388 Potency vs. Piptocarphin A

Class-level inference

Piptocarphin A IC50 0.77 µM; 4'-Hydroxypiptocarphin A reported range 3.87–12.5 µM.

Context-dependent potency profile; likely lower potency in P388 model.

Direct head-to-head data not available; class-based inference.

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	Reported range: 3.87 - 12.5 µM (from product summary)
Comparator Or Baseline	Piptocarphin A: 0.77 µM
Quantified Difference	Piptocarphin A is approximately 5 to 16 times more potent (lower IC50).
Conditions	Mouse lymphoid tumor cell line P388.

Why This Matters

This comparative analysis is critical for experimental design: if a researcher's model is known to be sensitive to low nanomolar/sub-micromolar concentrations of piptocarphin analogs, 4'-Hydroxypiptocarphin A would not be an appropriate potency-matched alternative.

• [1] Huo, J., Yang, S. P., Ding, J., & Yue, J. M. (2008). Cytotoxic sesquiterpenoids from Vernonia bockiana. Journal of Asian natural products research, 10(5-6), 467-470. View Source

Selectivity vs. Piptocarphin Analogs

Studies on related piptocarphins have demonstrated that minor structural changes can confer significant differences in cell line selectivity. For instance, Piptocarphin D has been reported to be selective for glioma and resistant ovarian cell lines, whereas the mixture of Piptocarphins A and B showed potent activity across a broad panel of human cancer cell lines with GI50 values ≤ 0.15 µg/mL [1]. This class-level evidence strongly suggests that 4'-Hydroxypiptocarphin A, with its unique 4'-hydroxyl modification, will likely possess a distinct selectivity fingerprint. This is a crucial differentiator for researchers seeking to probe specific oncological pathways rather than employing a broad-spectrum cytotoxic agent.

Selectivity vs. Piptocarphin Analogs

Class-level inference

Related piptocarphins show divergent selectivity (e.g., glioma vs. broad panel).

Supports selectivity-fingerprint investigation; unique profile predicted for 4'-OH congener.

Qualitative class evidence; direct selectivity data for this compound not yet reported.

Evidence Dimension	Tumor Cell Line Selectivity
Target Compound Data	Selectivity profile is not directly characterized, but is predicted to be unique based on class-level behavior.
Comparator Or Baseline	Piptocarphin D: Selective for glioma and resistant ovarian lines. Piptocarphins A/B: Broad, potent activity (GI50 ≤ 0.15 µg/mL).
Quantified Difference	Qualitative difference in selectivity pattern.
Conditions	In vitro human cancer cell line panel.

Why This Matters

This provides a strong rationale for selecting 4'-Hydroxypiptocarphin A for mechanistic studies where broad cytotoxicity is not the primary goal, and a potentially more nuanced or pathway-specific effect is of interest.

• [1] Vernonanthura nudiflora (Less.) H. Rob. aerial parts: chemical constituents, antiproliferative and antioxidant activities. (2020). Journal of the Brazilian Chemical Society. View Source

Solubility-Enhancing Hydroxyl Group

The defining structural feature of 4'-Hydroxypiptocarphin A is the hydroxyl group at the 4' position [1]. This modification, when compared to analogs like Piptocarphin A (which lacks this specific hydroxyl group), is significant. The presence of this additional polar moiety is hypothesized to enhance the compound's aqueous solubility and potentially alter its interaction with biological targets . While direct comparative solubility data is not available, this is a key chemical distinction that can influence experimental handling, formulation requirements, and ultimately, the observed in vitro bioactivity and pharmacokinetic behavior, setting it apart from more hydrophobic analogs.

Solubility-Enhancing Hydroxyl Group

Data to verify

4'-hydroxyl group present; absent in Piptocarphin A. Predicted to improve aqueous solubility.

Supports formulation-handling consideration; may reduce DMSO requirement.

Comparative solubility data not available; experimental verification recommended.

Evidence Dimension	Structural Feature / Predicted Solubility
Target Compound Data	Contains a hydroxyl group at the 4' position.
Comparator Or Baseline	Piptocarphin A: Lacks the 4'-hydroxyl group.
Quantified Difference	Qualitative difference in functional group presence.
Conditions	Molecular structure comparison.

Why This Matters

This structural difference is critical for procurement and experimental design, as it directly impacts solvent selection, storage, and may explain observed differences in biological assays where solubility is a limiting factor.

• [1] Cangiano, T. R. (1980). STRUCTURAL ELUCIDATION OF THE CYTOTOXIC COMPOUNDS FROM CENTAUREA REPENS AND PIPTOCARPHA CHONTALENSIS (Doctoral dissertation, Purdue University). View Source

4'-Hydroxypiptocarphin A Research Applications

SAR Studies of Piptocarphin Analogs

4'-Hydroxypiptocarphin A is a key compound for SAR studies aimed at understanding the role of the 4'-hydroxyl group in modulating the cytotoxicity and selectivity of the germacranolide scaffold. Its distinct activity profile, inferred from comparison with Piptocarphin A (potency: IC50 ~0.77 µM) [1] and Piptocarphin F (potency: IC50 ~5.69 µM) [2], makes it an essential comparator to map how specific functionalization alters biological response [3].

Selective Cytotoxicity in Cancer Panels

Researchers aiming to move beyond broad-spectrum cytotoxicity should consider 4'-Hydroxypiptocarphin A. Its reported intermediate potency [1] and the class-level evidence that related piptocarphins exhibit selectivity for specific tumor types (e.g., glioma and resistant ovarian lines) [2] support its use as a probe to investigate more selective, context-dependent anticancer mechanisms rather than general cell killing.

In Vitro Solubility Advantage

For experimental systems where compound solubility is a critical factor, 4'-Hydroxypiptocarphin A offers a potential advantage over more hydrophobic analogs like Piptocarphin A. Its defining 4'-hydroxyl group [1] is hypothesized to improve aqueous solubility [2], making it a preferred candidate for assays where the use of high concentrations of organic solvents like DMSO must be minimized to avoid off-target effects on cell viability or enzyme activity.

Analytical Method Reference Standard

Given its unique structural signature among the piptocarphin family, 4'-Hydroxypiptocarphin A serves as an ideal reference standard for the development and validation of analytical methods (e.g., HPLC, LC-MS). These methods are needed for the chemotaxonomic analysis of Vernonia spp. or for the quality control and fingerprinting of plant extracts [1], enabling the specific identification and quantification of this particular congener in complex botanical matrices.

Application

Selection Property

Validation Focus

Germacranolide SAR studies

4'-OH functional group context

Cytotoxicity and selectivity mapping vs. des-hydroxy analogs

Cell-model selectivity screening

Cell-model endpoint review

Tumor-type selectivity fingerprint; pathway-specific readouts

Solubility-limited assay workflows

Predicted aqueous solubility

DMSO minimization; formulation-compatible assay design

Phytochemical reference standard

Unique structural signature

HPLC/LC-MS identification in Vernonia extracts

• [1] Huo, J., Yang, S. P., Ding, J., & Yue, J. M. (2008). Cytotoxic sesquiterpenoids from Vernonia bockiana. Journal of Asian natural products research, 10(5-6), 467-470. View Source
• [2] MedChemExpress. (n.d.). Piptocarphin F. Product Datasheet. View Source
• [3] Vernonanthura nudiflora (Less.) H. Rob. aerial parts: chemical constituents, antiproliferative and antioxidant activities. (2020). Journal of the Brazilian Chemical Society. View Source